Tert-butyl 2-bromo-3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate

• IUPAC Name: tert-butyl 2-bromo-3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate
• InChI: InChI=1S/C13H20BrNO3/c1-13(2,3)18-12(17)15-8-5-4-6-9(15)11(14)10(16)7-8/h8-9,11H,4-7H2,1-3H3
• InChI Key: WVPWFWLOIKDMAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCC1C(C(=O)C2)Br
• Molecular Formula: C13H20BrNO3
• Molecular Weight: 318.21 g/mol
• CAS RN: 928056-16-0

Description

“Tert-butyl 2-bromo-3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate” is a chemical compound with the molecular formula C13H20BrNO3. It is not intended for human or veterinary use and is used for research purposes.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H20BrNO3/c1-13(2,3)18-12(17)15-8-5-4-6-9(15)11(14)10(16)7-8/h8-9,11H,4-7H2,1-3H3. The SMILES representation is not available in the retrieved sources.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 318.21 g/mol. Other physical and chemical properties such as its density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H-bond acceptors and donors, freely rotating bonds, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, molar volume, and others are not available in the retrieved sources.

Scientific Research Applications

Efficient Synthesis of Constrained Peptidomimetics

This compound plays a crucial role in the synthesis of constrained peptidomimetic structures. For instance, Mandal et al. (2005) describe an efficient synthesis method for producing diastereomers of 9-tert-butoxycarbonyl-2-oxo-3-(N-tert-butoxycarbonylamino)-1-azabicyclo[4.3.0]nonane, a rigid dipeptide mimetic valuable for peptide-based drug discovery. This method involves cleaving methyl N-Boc-pyroglutamate with vinylmagnesium bromide, followed by a series of reactions leading to the desired fused ring system, showcasing the utility of similar compounds in constructing complex peptidomimetic architectures for structure-activity studies (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005).

Synthesis of Cyclic Amino Acid Esters

Research by Moriguchi et al. (2014) highlights the synthesis of cyclic amino acid esters, such as tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, from corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt. This process involves an intramolecular lactonization reaction, showcasing the compound's potential in generating novel cyclic structures that could have implications in medicinal chemistry and drug design (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).

Development of Chiral Ligands

Breuning et al. (2009) have developed a new and flexible route to enantiomerically pure bi- and tricyclic 9-oxabispidines using a similar compound as a common late-stage intermediate. These synthesized 9-oxabispidines were evaluated as chiral ligands in the Pd(II)-catalyzed oxidative kinetic resolution of secondary alcohols, demonstrating good to excellent selectivity factors. This highlights the application of such compounds in the synthesis of chiral ligands for asymmetric catalysis, a critical area in organic synthesis (Breuning, Steiner, Mehler, Paasche, & Hein, 2009).